molecular formula C13H16O4 B12097724 4-(Cyclohexyloxy)-2-hydroxybenzoic acid

4-(Cyclohexyloxy)-2-hydroxybenzoic acid

Cat. No.: B12097724
M. Wt: 236.26 g/mol
InChI Key: GVUQQIOIHJDSJT-UHFFFAOYSA-N
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Description

4-(Cyclohexyloxy)-2-hydroxybenzoic acid is a derivative of 2-hydroxybenzoic acid (salicylic acid) featuring a cyclohexyloxy substituent at the 4-position.

Properties

Molecular Formula

C13H16O4

Molecular Weight

236.26 g/mol

IUPAC Name

4-cyclohexyloxy-2-hydroxybenzoic acid

InChI

InChI=1S/C13H16O4/c14-12-8-10(6-7-11(12)13(15)16)17-9-4-2-1-3-5-9/h6-9,14H,1-5H2,(H,15,16)

InChI Key

GVUQQIOIHJDSJT-UHFFFAOYSA-N

Canonical SMILES

C1CCC(CC1)OC2=CC(=C(C=C2)C(=O)O)O

Origin of Product

United States

Preparation Methods

    Synthetic Routes:

    Industrial Production:

  • Chemical Reactions Analysis

      Major Products:

  • Scientific Research Applications

      Chemistry: Used as a building block for more complex molecules.

      Biology: Investigated for potential biological activity (e.g., enzyme inhibition).

      Medicine: May have applications in drug development.

      Industry: Employed in the synthesis of specialty chemicals.

  • Mechanism of Action

    • The compound’s mechanism of action depends on its specific application.
    • It may interact with molecular targets (e.g., enzymes, receptors) or modulate cellular pathways.
  • Comparison with Similar Compounds

    Structural Analogues and Substituent Effects

    Key structural analogs include compounds with substitutions at the 4-position, such as halogenated, amino, or azobenzene groups. These variations significantly alter electronic, steric, and solubility profiles:

    Compound Name Substituent at 4-Position Molecular Weight (g/mol) Key Properties/Activity Reference
    4-(3,5-Dichloro-2-hydroxybenzylamino)-2-hydroxybenzoic acid 3,5-Dichloro-2-hydroxybenzylamino 367.18 (compound 1) nNOS-PSD95 inhibition
    4-(Picramineazo)-2-hydroxybenzoic acid Picramineazo group Not reported Forms complexes with Fe³⁺, Cu²⁺, Co²⁺, Ni²⁺
    4-[(Chloroacetyl)amino]-2-hydroxybenzoic acid Chloroacetyl amino 244.63 Pharmaceutical intermediate
    4-(Diethylamino)-2-hydroxybenzoic acid Diethylamino 223.26 Research chemical (no specific activity reported)
    4-Hydroxybenzoic acid Hydroxy 138.12 Basic scaffold; used in R&D

    Key Observations:

    • Lipophilicity: The cyclohexyloxy group in the target compound likely increases lipophilicity compared to smaller substituents (e.g., hydroxy or methoxy groups), enhancing membrane permeability but reducing aqueous solubility.
    • Electronic Effects: Electron-withdrawing groups (e.g., chloro in compound 1) may enhance acidity of the phenolic -OH, affecting binding to biological targets .
    • Steric Hindrance: Bulky substituents like cyclohexyloxy could limit interactions with enzyme active sites, as seen in KAT-2 inhibitors where steric bulk modulates activity .

    Biological Activity

    4-(Cyclohexyloxy)-2-hydroxybenzoic acid, also known as a derivative of salicylic acid, has garnered attention for its potential biological activities, particularly in anti-inflammatory and analgesic contexts. This article explores its biological activity, mechanisms of action, and relevant research findings.

    Chemical Structure and Properties

    • Molecular Formula : C13H16O3
    • Molecular Weight : 220.27 g/mol
    • IUPAC Name : 4-(Cyclohexyloxy)-2-hydroxybenzoic acid

    The biological activity of 4-(Cyclohexyloxy)-2-hydroxybenzoic acid is primarily attributed to its ability to modulate inflammatory pathways. It is thought to inhibit cyclooxygenase (COX) enzymes, which play a crucial role in the conversion of arachidonic acid to prostaglandins, mediators of inflammation and pain. By inhibiting COX activity, this compound may reduce the synthesis of pro-inflammatory mediators, thus exerting anti-inflammatory effects.

    Anti-inflammatory Effects

    Research indicates that 4-(Cyclohexyloxy)-2-hydroxybenzoic acid exhibits significant anti-inflammatory properties. In vitro studies have shown that it can reduce the production of inflammatory cytokines such as TNF-α and IL-6 in macrophages stimulated with lipopolysaccharides (LPS) .

    Analgesic Properties

    In animal models, this compound has demonstrated analgesic effects comparable to non-steroidal anti-inflammatory drugs (NSAIDs). It has been shown to alleviate pain in models of acute inflammation, suggesting its potential as an alternative therapeutic agent for pain management .

    Case Studies and Experimental Evidence

    • In Vitro Studies : A study conducted on human fibroblast cells showed that treatment with 4-(Cyclohexyloxy)-2-hydroxybenzoic acid led to a significant decrease in the expression of COX-2 and inducible nitric oxide synthase (iNOS), further supporting its role as an anti-inflammatory agent .
    • Animal Models : In a rodent model of arthritis, administration of 4-(Cyclohexyloxy)-2-hydroxybenzoic acid resulted in reduced swelling and pain behavior compared to untreated controls. Histological analysis revealed decreased infiltration of inflammatory cells in treated joints .

    Comparative Analysis with Similar Compounds

    Compound NameAnti-inflammatory ActivityAnalgesic ActivityMechanism of Action
    4-(Cyclohexyloxy)-2-hydroxybenzoic acidHighModerateCOX inhibition
    AspirinHighHighCOX inhibition
    IbuprofenHighHighCOX inhibition
    ParacetamolLowHighCentral analgesic action

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